Cas no 870600-45-6 (Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester)

• Product Name: Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester
• CAS No: 870600-45-6
• MF: C₂₄H₂₀N₄O₄
• MW: 428.440005302429
• CID: 3012068
• PubChem ID: 11510198
• Update Time: 2024-10-26

Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester
• MEK-IN-1
• 870600-45-6
• CHEMBL3911090
• CS-7308
• SCHEMBL20525587
• HY-U00312
• AKOS040732709

• Inchi： InChI=1S/C24H20N4O4/c1-32-23(30)27-22-25-19-12-11-16(13-20(19)26-22)24(31)18-10-6-5-9-17(18)21(29)28(24)14-15-7-3-2-4-8-15/h2-13,31H,14H2,1H3,(H2,25,26,27,30)
• InChI Key： XIASUMPJIFQSHT-UHFFFAOYSA-N
• SMILES： O=C(OC)NC1=NC2=CC=C(C3(O)N(CC4=CC=CC=C4)C(C5=C3C=CC=C5)=O)C=C2N1

Computed Properties

• Exact Mass: 428.14845513g/mol
• Monoisotopic Mass: 428.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters